Cas no 1207011-33-3 (1-(3,4-dimethylphenyl)-N-(prop-2-en-1-yl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide)

• Product Name: 1-(3,4-dimethylphenyl)-N-(prop-2-en-1-yl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide
• CAS No: 1207011-33-3
• MF: C₁₉H₂₀N₄O
• MW: 320.388303756714
• CID: 6101373
• PubChem ID: 30436188
• Update Time: 2025-06-27

1-(3,4-dimethylphenyl)-N-(prop-2-en-1-yl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-N-(prop-2-en-1-yl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, 1-(3,4-dimethylphenyl)-N-2-propen-1-yl-5-(1H-pyrrol-1-yl)-
• N-allyl-1-(3,4-dimethylphenyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide
• AKOS024514000
• 1-(3,4-dimethylphenyl)-N-prop-2-enyl-5-pyrrol-1-ylpyrazole-4-carboxamide
• SR-01000923457
• 1207011-33-3
• VU0647582-1
• SR-01000923457-1
• F5578-2176

• Inchi： 1S/C19H20N4O/c1-4-9-20-18(24)17-13-21-23(19(17)22-10-5-6-11-22)16-8-7-14(2)15(3)12-16/h4-8,10-13H,1,9H2,2-3H3,(H,20,24)
• InChI Key： NGTZACGLKMGMAE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(C)=C2)C(N2C=CC=C2)=C(C(NCC=C)=O)C=N1

Computed Properties

• Exact Mass: 320.16371127g/mol
• Monoisotopic Mass: 320.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 530.4±50.0 °C(Predicted)
• pka: 13.34±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3,4-dimethylphenyl)-N-(prop-2-en-1-yl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide

Comprehensive Overview of 1-(3,4-dimethylphenyl)-N-(prop-2-en-1-yl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide (CAS No. 1207011-33-3)

The compound 1-(3,4-dimethylphenyl)-N-(prop-2-en-1-yl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide, identified by its CAS No. 1207011-33-3, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and material sciences. The presence of a pyrrole ring and a carboxamide group in its structure enhances its potential for interaction with biological targets, making it a subject of interest in drug discovery and development.

In recent years, the demand for heterocyclic compounds like 1-(3,4-dimethylphenyl)-N-(prop-2-en-1-yl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds that play a pivotal role in treating cancers and inflammatory diseases. The compound's allyl group (prop-2-en-1-yl) further adds to its reactivity, enabling facile modifications for structure-activity relationship (SAR) studies.

The synthesis of CAS No. 1207011-33-3 involves multi-step organic reactions, including condensation and cyclization processes. Its 3,4-dimethylphenyl moiety contributes to lipophilicity, which is crucial for membrane permeability in drug design. This attribute aligns with current trends in pharmaceutical research, where bioavailability and target specificity are paramount. The compound's molecular weight and logP value also make it a candidate for high-throughput screening in drug discovery pipelines.

From an industrial perspective, 1-(3,4-dimethylphenyl)-N-(prop-2-en-1-yl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide is gaining traction in the development of small-molecule therapeutics. Its structural features are reminiscent of successful EGFR inhibitors, which are widely used in oncology. This connection has sparked interest among researchers exploring precision medicine approaches. Additionally, the compound's pyrrole-pyrazole hybrid scaffold is being investigated for its potential in neuroprotective agents, addressing growing concerns about neurodegenerative disorders like Alzheimer's disease.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Innovations in catalytic synthesis methods aim to reduce waste and improve the atom economy of its production. Such advancements resonate with the global push for sustainable pharmaceuticals, a topic frequently searched in academic and industrial circles. The compound's stability under various pH conditions further underscores its practicality in formulation development.

In summary, 1-(3,4-dimethylphenyl)-N-(prop-2-en-1-yl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide (CAS No. 1207011-33-3) represents a promising candidate in modern chemical research. Its multifaceted applications—from drug discovery to material science—highlight its relevance in addressing contemporary scientific challenges. As the field evolves, this compound is poised to play a significant role in advancing personalized medicine and sustainable chemistry initiatives.